N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride

• IUPAC Name: N'-hydroxy-2,3-dihydro-1,4-benzodioxine-3-carboximidamide;hydrochloride
• InChI: InChI=1S/C9H10N2O3.ClH/c10-9(11-12)8-5-13-6-3-1-2-4-7(6)14-8;/h1-4,8,12H,5H2,(H2,10,11);1H
• InChI Key: LMEYHNSGUQNWIY-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=NO)N.Cl
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)/C(=N\O)/N.Cl
• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol

Description

N-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride, also known as BH3I-1, is a small molecule inhibitor that has been widely used in scientific research. It is a potent inhibitor of the E3 ubiquitin ligase MDM2, which plays a critical role in regulating the activity of the tumor suppressor protein p53. BH3I-1 has been shown to activate p53 and induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Mechanism of Action

N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride binds to the hydrophobic pocket of MDM2, which is responsible for binding to p53. This prevents the interaction between MDM2 and p53, leading to the stabilization and activation of p53. Activated p53 induces cell cycle arrest and apoptosis in cancer cells, thereby inhibiting tumor growth.
Biochemical and Physiological Effects:
N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride has been shown to induce apoptosis in a variety of cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. In addition, N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride has been shown to inhibit tumor growth in mouse models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride is its high potency and selectivity for MDM2. It has been shown to be effective at low micromolar concentrations, making it a valuable tool for studying the MDM2-p53 pathway in cancer. However, one limitation of N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride. One area of interest is the development of new inhibitors of MDM2 with improved potency and selectivity. Another area of interest is the use of N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, the use of N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride in preclinical studies to evaluate its potential as a cancer therapeutic is an important future direction.

Synthesis Methods

N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride can be synthesized using a simple and efficient method. The starting material is 2,3-dihydro-1,4-benzodioxine-2-carboximidamide, which is commercially available. The synthesis involves the reaction of this compound with hydroxylamine hydrochloride in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride in high yield and purity.

Scientific Research Applications

N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride has been extensively used in scientific research to study the role of MDM2-p53 pathway in cancer. It has been shown to induce apoptosis in cancer cells by activating p53 and inhibiting the anti-apoptotic protein Bcl-2. N'-hydroxy-2,3-dihydro-1,4-benzodioxine-2-carboximidamide hydrochloride has also been used to study the mechanism of action of other small molecule inhibitors of MDM2, as well as to develop new inhibitors with improved potency and selectivity.